Cas no 108963-96-8 (1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate)

1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Properties

Names and Identifiers

• Boc-L-Pyroglutamic acid methyl ester
• Boc-Pyr-OMe
• Methyl N-(tert-Butoxycarbonyl)-L-pyroglutamate
• Methyl Boc-L-pyroglutamate
• (S)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• Methyl (2S)-1-(tert-
• Methyl (2S)-1-(tert-butoxycarbonyl)pyroglutamate
• Methyl (R)-N-(tert-butoxycarbonyl)pyroglutamate
• Methyl (S)-N-(tert-butoxycarbonyl)pyroglutamate
• <i>N<
• 1-O-tert-butyl 2-O-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• Boc-pGlu-OMe
• Methyl (2S)-1-(tert-butoxycarbonyl)py
• Methyl (S)-Boc-5-pyrrolidone-2-carboxylate
• (S)-Methyl-N-Boc-pyroglutamate
• N-Boc-(S)-2-pyrrolidone-5-carboxylic acid methyl ester
• N-Boc-5-oxo-L-proline methyl ester
• Methyl (S)-N-Boc-5-pyrrolidone-2-carboxylate
• Methyl (S)-Boc-2-pyrrolidone-5-carboxylate
• Methyl (L)-N-Boc-pyroglutamate
• Methyl Boc-(L)-pyroglutamate
• (S)-1-Boc-5-oxopyrrolidine-2-carboxylic Acid Methyl Ester
• N-Boc-L-pyroglutamic Acid Methyl Ester
• (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic Acid Methyl Ester
• N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid Methyl Ester
• Methyl (S)-1-Boc-5-oxopyrrolidine-2-carboxylate
• Methyl N-Boc-L-pyroglutamate
• Methyl (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylate
• BOC-L-Pyr.Ome
• Boc-L-Pyroglutamic a
• Methyl (L)-N-Boc-pyroglu
• METHYL L-N-BOC-PYROGLUTAMATE
• N-BOC-L-Methyl pyroglutaMate
• 1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• EN300-209244
• 1-(1,1-Dimethylethyl) 2-methyl (2S)-5-oxo-1,2-pyrrolidine-dicarboxylate
• (S)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• MFCD06809720
• N-Boc-L-pyroglutamic Acid M
• NS00023509
• DTXSID10446511
• (S)-5-oxo-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• (S)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate;Methyl Boc-L-Pyroglutamate
• SCHEMBL540990
• tert-butyl (S)-2-carbomethoxy-5-oxo-pyrrolidine-1-carboxylate
• methyl (S)-N-tert-butoxycarbonylpyroglutamate
• DS-1049
• 1-(1,1-dimethylethyl) 2-methyl (2S)-5-oxo-1,2-pyrrolidinedicarboxylate
• AMY3778
• CS-W003361
• AKOS005145518
• M2803
• 1-(tert-butyl) 2-methyl (S)-5-oxopyrrolidine-1,2-dicarboxylate
• FNTAOUUEQHKLIU-ZETCQYMHSA-N
• 1-tert-Butyl 2-methyl (2S)-5-oxopyrrolidine-1, 2-dicarboxylate
• Boc-Pyr-OMe, 97%
• AC-5690
• Q-101863
• 108963-96-8
• Methyl (S)-Boc-5-pyrrolidone-2-carboxylate, 97%
• (2S)-5-Oxo-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• Boc-L-pyroglutamic acid methyl ester
• Methyl L-N-Boc-Pyroglutamate
• 1-TERT-BUTYL 2-METHYL (2S)-5-OXOPYRROLIDINE-1,2-DICARBOXYLATE
• METHYL (S)-BOC-5-PYRROLIDONE-2-CARBOXYLATE
• (S)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
• Methyl Boc-L-Pyroglutamate
• +Expand

• MDL： MFCD06809720
• InChIKey： FNTAOUUEQHKLIU-ZETCQYMHSA-N
• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(15)12-7(9(14)16-4)5-6-8(12)13/h7H,5-6H2,1-4H3/t7-/m0/s1
• SMILES： O=C1CC[C@@H]([C@@](OC)=O)N1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 243.110673g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.110673g/mol
• Monoisotopic Mass: 243.110673g/mol
• Topological Polar Surface Area: 72.9Ų
• Heavy Atom Count: 17
• Complexity: 344
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.02340
• PSA: 72.91000
• Refractive Index: 1.487
• Boiling Point: 361.6±35.0 °C at 760 mmHg
• Melting Point: 69.0 to 73.0 deg-C
• Flash Point: 172.5℃
• Solubility: Soluble in dichloromethane.
• Color/Form: Solid
• Sensitiveness: 对湿度敏感，对热敏感，对光线敏感
• Specific Rotation: -38- -26° (c=0.5, CHCl3)
• Optical Activity: [α]22/D −32.0°, c = 0.5 in chloroform
• Density: 1.209

1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37-61
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H317,H319
• Warning Statement： P280,P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 36-43-50
• Signal Word：Warning
• HazardClass：9

1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters